Boc-NHCH2CH2-PEG1-azide
Cat. No. B3348523
M. Wt: 230.26 g/mol
InChI Key: OIGBULWLGULHNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06656938B2
Procedure details
A stirred solution of 2-{2-[(tert-butoxycarbonyl)amino]ethoxy}ethyl methanesulfonate (63.5 g, 0.224 mol) in 400 mL of N,N-dimethylformamide (DMF) was treated with NaN3 (16.1 g, 0.247 mol) and the reaction mixture was heated to 90° C. under N2. After 5 h, the solution was cooled to room temperature and treated with 500 mL of cold H2O. The reaction mixture was then extracted with Et2O (3×300 mL). The combined organic extracts were washed with H2O (4×100 mL) and brine (2×100 mL). The organic portion was dried over MgSO4 and concentrated to give 52.0 g of tert-butyl 2-(2-azidoethoxy)ethylcarbamate as a light brown oil.
Quantity
63.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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CS(O[CH2:6][CH2:7][O:8][CH2:9][CH2:10][NH:11][C:12]([O:14][C:15]([CH3:18])([CH3:17])[CH3:16])=[O:13])(=O)=O.[N-:19]=[N+:20]=[N-:21].[Na+].O>CN(C)C=O>[N:19]([CH2:6][CH2:7][O:8][CH2:9][CH2:10][NH:11][C:12](=[O:13])[O:14][C:15]([CH3:18])([CH3:17])[CH3:16])=[N+:20]=[N-:21] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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63.5 g
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Type
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reactant
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Smiles
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CS(=O)(=O)OCCOCCNC(=O)OC(C)(C)C
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Name
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Quantity
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16.1 g
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Type
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reactant
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Smiles
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[N-]=[N+]=[N-].[Na+]
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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500 mL
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the solution was cooled to room temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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The reaction mixture was then extracted with Et2O (3×300 mL)
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with H2O (4×100 mL) and brine (2×100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic portion was dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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|
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Type
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product
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Smiles
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N(=[N+]=[N-])CCOCCNC(OC(C)(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 52 g | |
| YIELD: CALCULATEDPERCENTYIELD | 100.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
